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Introduction

CP21R7 is a potent and selective small molecule inhibitor of Glycogen Synthase Kinase-3β

(GSK3β), a serine/threonine kinase integral to a multitude of cellular processes.[1][2] This

guide provides an in-depth overview of the foundational research concerning CP21R7's role as

a modulator of key cell signaling pathways, intended for researchers, scientists, and

professionals in drug development. GSK3β is a crucial enzyme involved in various signaling

cascades that regulate cell fate, metabolism, and proliferation.[1][3]

Quantitative Data: Inhibitory Activity of CP21R7
The efficacy of CP21R7 as a kinase inhibitor is demonstrated by its half-maximal inhibitory

concentration (IC50) values. The following table summarizes the quantitative data available for

CP21R7 against its primary target, GSK3β, and a secondary kinase, PKCα, highlighting its

selectivity.

Target Kinase IC50 Value (nM) Reference

GSK3β 1.8 [1]

PKCα 1900 [1]
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CP21R7, through its inhibition of GSK3β, primarily impacts the canonical Wnt and PI3K/Akt

signaling pathways.

Canonical Wnt Signaling Pathway
In the canonical Wnt signaling pathway, GSK3β is a key component of the "destruction

complex" that phosphorylates β-catenin, targeting it for ubiquitination and proteasomal

degradation.[3][4] By inhibiting GSK3β, CP21R7 prevents the phosphorylation of β-catenin.

This leads to the accumulation and nuclear translocation of β-catenin, where it can activate the

transcription of Wnt target genes.[4] This mechanism is fundamental to processes such as

embryonic development and stem cell self-renewal.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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